Cas no 118607-64-0 (3,7,11-Cyclotetradecatriene-1-acetaldehyde,4,8,12-trimethyl-a-methylene-,(1R,3E,7E,11E)-)

• Product Name: 3,7,11-Cyclotetradecatriene-1-acetaldehyde,4,8,12-trimethyl-a-methylene-,(1R,3E,7E,11E)-
• CAS No: 118607-64-0
• MF: C₂₀H₃₀O
• MW: 286.451606273651
• CID: 194379
• PubChem ID: 11822265
• Update Time: 2025-04-19

3,7,11-Cyclotetradecatriene-1-acetaldehyde,4,8,12-trimethyl-a-methylene-,(1R,3E,7E,11E)- Chemical and Physical Properties

Names and Identifiers

• 3,7,11-Cyclotetradecatriene-1-acetaldehyde,4,8,12-trimethyl-a-methylene-,(1R,3E,7E,11E)-
• 2-[(1R,3E,7E,11E)-4,8,12-trimethylcyclotetradeca-3,7,11-trien-1-yl]prop-2-enal
• (+)-Sinularial A
• 3,7,11-Cyclotetradecatriene-1-acetaldehyde, 4,8,12-trimethyl-alpha-methylene-, (R-(E,E,E))-
• 118607-64-0
• Sinularial A

• Inchi： 1S/C20H30O/c1-16-7-5-9-17(2)11-13-20(19(4)15-21)14-12-18(3)10-6-8-16/h7,10-11,15,20H,4-6,8-9,12-14H2,1-3H3/b16-7+,17-11+,18-10+/t20-/m0/s1
• InChI Key： YVPDVEMKKLARPZ-JTSWHKSPSA-N
• SMILES： O=CC(=C)[C@H]1CC=C(C)CCC=C(C)CCC=C(C)CC1 |c:6,11,16|

Computed Properties

• Exact Mass: 286.229666
• Monoisotopic Mass: 286.229666
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4.6

Experimental Properties

• Density: 0.881
• Boiling Point: 414.7°Cat760mmHg
• Flash Point: 196.1°C
• Refractive Index: 1.472

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cembrane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Cembrane diterpenoids